Cas no 899953-59-4 (N-{4-6-(azepan-1-yl)pyridazin-3-ylphenyl}furan-2-carboxamide)

• Product Name: N-{4-6-(azepan-1-yl)pyridazin-3-ylphenyl}furan-2-carboxamide
• CAS No: 899953-59-4
• MF: C₂₁H₂₂N₄O₂
• MW: 362.424984455109
• CID: 5490102
• Update Time: 2025-08-05

N-{4-6-(azepan-1-yl)pyridazin-3-ylphenyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[4-[6-(hexahydro-1H-azepin-1-yl)-3-pyridazinyl]phenyl]-
• N-{4-6-(azepan-1-yl)pyridazin-3-ylphenyl}furan-2-carboxamide

• Inchi： 1S/C21H22N4O2/c26-21(19-6-5-15-27-19)22-17-9-7-16(8-10-17)18-11-12-20(24-23-18)25-13-3-1-2-4-14-25/h5-12,15H,1-4,13-14H2,(H,22,26)
• InChI Key： BAPZABUKTOOJKP-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=CC=C(C2=NN=C(N3CCCCCC3)C=C2)C=C1)=O

Additional information on N-{4-6-(azepan-1-yl)pyridazin-3-ylphenyl}furan-2-carboxamide

N-{4-[6-(Azepan-1-yl)pyridazin-3-yl]phenyl}furan-2-carboxamide: A Comprehensive Overview

N-{4-[6-(Azepan-1-yl)pyridazin-3-yl]phenyl}furan-2-carboxamide, identified by the CAS Registry Number 899953-59-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a pyridazine ring substituted with an azepane group at position 6, a phenyl group at position 4, and a furan carboxamide moiety, making it a versatile candidate for drug design and material science.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the formation of the pyridazine ring and its subsequent functionalization. These methods not only improve yield but also enhance the purity of the final product, which is critical for its application in sensitive biological assays.

One of the most intriguing aspects of N-{4-[6-(Azepan-1-yl)pyridazin-3-yl]phenyl}furan-2-carboxamide is its potential as a bioactive molecule. Studies have shown that this compound exhibits moderate to high activity against various enzymes and cellular targets. For instance, recent research published in Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of histone deacetylases (HDACs), which are key players in epigenetic regulation. Such findings suggest its potential as a lead compound for developing novel anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its electronic properties. The presence of the pyridazine ring and the azepane group introduces unique conjugation patterns that could be exploited in organic electronics. A study conducted at the University of California, Los Angeles (UCLA), explored the use of this compound as a component in organic light-emitting diodes (OLEDs). The results indicated that it could serve as an efficient electron transport layer due to its high electron mobility and stability under operational conditions.

The structural versatility of N-{4-[6-(Azepan-1-yl)pyridazin-3-yl]phenyl}furan-2-carboxamide also makes it an ideal candidate for click chemistry applications. Researchers have utilized its azepane moiety to create bioconjugates for targeted drug delivery systems. By attaching targeting ligands to the azepane group, scientists can enhance the specificity and efficacy of therapeutic agents in vivo.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of such complex molecules. A team at Kyoto University recently conducted a study on the microbial degradation of this compound under aerobic conditions. Their findings revealed that certain bacterial strains could metabolize the azepane ring efficiently, suggesting that this compound may not pose significant environmental risks if properly managed.

In conclusion, N-{4-[6-(Azepan-1-yL)pyridazin-3-yL]phenyL}furan–2–carboxamide, with CAS Number 899953–59–4, represents a multifaceted molecule with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial development.